Cas no 62148-87-2 (Benzoic acid, 2-chloro-4-ethoxy-5-nitro-)

• Product Name: Benzoic acid, 2-chloro-4-ethoxy-5-nitro-
• CAS No: 62148-87-2
• MF: C₉H₈ClNO₅
• MW: 245.616521835327
• CID: 456346
• PubChem ID: 21388722
• Update Time: 2025-04-19

Benzoic acid, 2-chloro-4-ethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-4-ethoxy-5-nitro-
• 2-chloro-4-ethoxy-5-nitrobenzoic acid
• CXHWSAAGJSNLIO-UHFFFAOYSA-N
• SCHEMBL11577236
• DTXSID30612796
• 2-Chloro-4-ethoxy-5-nitro-benzoic acid
• 62148-87-2

• Inchi： 1S/C9H8ClNO5/c1-2-16-8-4-6(10)5(9(12)13)3-7(8)11(14)15/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： CXHWSAAGJSNLIO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])OCC

Computed Properties

• Exact Mass: 245.00914
• Monoisotopic Mass: 245.0091000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67